2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-methyl-6-pyrrolidin-3-yl-1H-pyridin-4-one
• InChI: InChI=1S/C10H14N2O/c1-7-4-9(13)5-10(12-7)8-2-3-11-6-8/h4-5,8,11H,2-3,6H2,1H3,(H,12,13)
• InChI Key: ZMADAYBEKMWRJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C=C(N1)C2CCNC2

Description

2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride is a chemical intermediate of interest in medicinal chemistry for the construction of novel bioactive molecules. Its core structure incorporates a pyrrolidine ring, a saturated nitrogen heterocycle that is a privileged scaffold in drug discovery. The pyrrolidine ring enhances molecular properties by providing three-dimensional coverage and influencing stereochemistry, which can lead to improved target selectivity and optimized pharmacokinetic profiles for candidate compounds . This compound serves as a versatile building block in organic synthesis, particularly for the development of ligands targeting the central nervous system (CNS). Research into related pyrrolidine and piperidine compounds highlights their significant value in designing potential therapeutics for multifactorial neurodegenerative diseases . For instance, structurally similar compounds are being investigated as multiple-targeting ligands that combine histamine H3 receptor (H3R) antagonism with acetylcholinesterase (AChE) or butyrylcholinesterase (BuChE) inhibitory activity . This dual-action approach represents a promising strategy for conditions like Alzheimer's disease, aiming to enhance cognitive function by simultaneously modulating different neurotransmitter systems and prolonging the survival of acetylcholine in the neuronal cleft . The exploration of such innovative pathways underscores the research value of this chemical intermediate as a key synthetic precursor in early-stage drug discovery.

Preparation Methods

General Synthetic Strategy

The synthesis generally involves multi-step organic reactions, including:

• Construction of the pyridine ring system.
• Introduction of the pyrrolidine moiety at the 6-position.
• Hydroxylation at the 4-position of the pyridine ring.
• Methylation at the 2-position.
• Conversion to the hydrochloride salt for stability and handling.

These steps typically follow standard organic synthesis protocols such as nucleophilic substitution, catalytic hydrogenation, and salt formation.

Key Intermediate: N-Methylpyrrolidine Preparation

A critical intermediate in the synthesis is N-methylpyrrolidine , which can be prepared by several methods. One highly efficient method, described in patent CN110590706B, involves:

• Reacting 1,4-dichlorobutane with methylamine water solution in the presence of potassium iodide catalyst.
• Using an ether solvent (such as diglyme or anisole) that forms hydrogen bonds with methylamine to enhance solubility and reaction efficiency.
• Conducting the reaction at normal pressure and elevated temperature (~100-120 °C) for 3-8 hours.
• Adjusting pH to 12-13 post-reaction, followed by distillation to isolate N-methylpyrrolidine with >88% yield and >99% purity.

This method avoids high-pressure hydrogenation, reduces equipment costs, and simplifies production.

Step	Reagents/Conditions	Outcome
a1	1,4-dichlorobutane + methylamine (30-50%) + KI catalyst in ether solvent	Formation of N-methylpyrrolidine + methylamine hydrochloride
a2	pH adjustment to 12-13 with alkali, followed by distillation	Isolation of pure N-methylpyrrolidine and separation of by-products

Hydroxylation and Methylation

Hydroxylation at the 4-position of the pyridine ring and methylation at the 2-position are achieved through selective functional group transformations. These may involve:

• Hydrolysis or oxidation reactions to introduce the hydroxyl group.
• Methylation using methyl iodide or similar methylating agents under basic conditions.

These steps require careful control of reaction conditions to maintain regioselectivity and avoid overreaction.

Formation of Hydrochloride Salt

The final step involves converting the free base of 2-methyl-6-pyrrolidin-3-ylpyridin-4-ol to its hydrochloride salt by treatment with hydrochloric acid, typically in an organic solvent or aqueous medium. This improves the compound’s stability, crystallinity, and solubility for handling and storage.

Summary Table of Preparation Steps

Step Number	Reaction Type	Reagents/Conditions	Key Notes	Yield/Purity (if available)
1	N-Methylpyrrolidine Synthesis	1,4-dichlorobutane + methylamine + KI catalyst in ether solvent, 100-120 °C, normal pressure, 3-8 h	Efficient, avoids high pressure, high purity	>88% yield, >99% purity
2	Pyrrolidine substitution	Nucleophilic aromatic substitution on chloropyridine intermediate with pyrrolidine	Introduces pyrrolidin-3-yl group at 6-position	Not explicitly reported
3	Hydroxylation	Hydrolysis/oxidation conditions on pyridine ring	Introduces hydroxyl at 4-position	Not explicitly reported
4	Methylation	Methyl iodide or equivalent under basic conditions	Methyl group at 2-position	Not explicitly reported
5	Salt formation	Treatment with HCl in suitable solvent	Formation of hydrochloride salt	Quantitative conversion expected

Additional Research Insights

• While direct synthetic protocols for 2-methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride are limited in public literature, related synthetic strategies from pyridine and pyrrolidine chemistry provide a reliable basis for synthesis.
• The use of catalytic systems and solvent choices such as ethers that form hydrogen bonds with amines is a significant advancement in improving reaction efficiency and yield in the preparation of pyrrolidine derivatives.
• The compound’s synthesis is often embedded in broader medicinal chemistry programs focusing on pyridine derivatives with biological activity, indicating the importance of robust and scalable synthetic routes.

Chemical Reactions Analysis

2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to obtain reduced derivatives of the compound.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced with other groups under suitable conditions.

Scientific Research Applications

2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications and its role in drug development.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound is compared to three pyrrolidine-pyridine derivatives and related heterocycles (Table 1):

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Weight	Key Functional Groups	Salt Form	Solubility Profile	Current Availability
2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride	214.70	Pyridin-4-ol, methyl, pyrrolidin-3-yl	Hydrochloride	High (due to HCl salt)	Discontinued
2,4-Dimethyl-6-(pyrrolidin-2-ylmethyl)pyridine	Not reported	Methyl (x2), pyrrolidin-2-ylmethyl	Neutral	Likely moderate	Discontinued
5-(4-Methoxybenzyl)-2-pyrrolidin-2-yl-1,3-oxazole dihydrochloride	331.24	Oxazole, 4-methoxybenzyl, pyrrolidin-2-yl	Dihydrochloride	High (due to di-HCl salt)	Available
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Not reported	Pyrimidine, chloro, methyl, carboxylic acid	Neutral	Low (acidic group)	Available

Key Observations :

• Substitution Patterns : The target compound’s pyrrolidin-3-yl group distinguishes it from analogs with pyrrolidin-2-yl or pyrrolidin-2-ylmethyl substituents, which may alter steric and electronic interactions in biological systems .
• Solubility : Hydrochloride and dihydrochloride salts (e.g., RK124027) generally exhibit superior aqueous solubility compared to neutral analogs like 2,4-dimethyl-6-(pyrrolidin-2-ylmethyl)pyridine .

Stability and Analytical Considerations

• Degradation Risks : Pyridin-4-ol derivatives are susceptible to oxidation, which could explain stability issues in the target compound. In contrast, dihydrochloride salts like RK124027 may offer improved shelf-life due to enhanced crystallinity and reduced hygroscopicity .
• Analytical Methods : RP-HPLC protocols validated for hydrochlorides (e.g., amitriptyline hydrochloride) could be adapted for quantifying the target compound, though its discontinued status limits practical applications .

Biological Activity

2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride is a compound that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings, including data tables and case studies.

Molecular Structure:

• Molecular Formula: C11H15ClN2O
• Molecular Weight: 224.70 g/mol
• IUPAC Name: 2-Methyl-6-(pyrrolidin-3-yl)pyridin-4-ol hydrochloride

Property	Value
Molecular Formula	C11H15ClN2O
Molecular Weight	224.70 g/mol
IUPAC Name	2-Methyl-6-(pyrrolidin-3-yl)pyridin-4-ol hydrochloride

The biological activity of 2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride is primarily attributed to its interaction with various molecular targets. The compound's structure allows it to engage in hydrogen bonding and hydrophobic interactions with enzymes and receptors, which can modulate their activity.

• Enzyme Inhibition: The compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways.
• Receptor Modulation: It may interact with neurotransmitter receptors, potentially influencing neurochemical signaling pathways.

Biological Activity

Research indicates that 2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride exhibits several biological activities:

• Antimicrobial Activity: Preliminary studies suggest that this compound possesses antimicrobial properties against various bacterial strains, including Staphylococcus aureus.
• Anticancer Potential: There is emerging evidence supporting its role in cancer therapy, particularly through mechanisms involving apoptosis induction in tumor cells.
• Neuroprotective Effects: The compound may exhibit neuroprotective properties, possibly through the modulation of pathways associated with neuroinflammation.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of several pyridine derivatives, including 2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride. The results indicated significant inhibition against Staphylococcus aureus with an IC50 value of approximately 20 μM, demonstrating its potential as an antibacterial agent .

Anticancer Research

In a recent investigation focusing on the cytotoxic effects of various compounds on cancer cell lines, 2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride was found to induce apoptosis in FaDu hypopharyngeal tumor cells more effectively than standard treatments like bleomycin. This suggests a promising avenue for developing new anticancer therapies .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride, a comparison with other related compounds was conducted:

Compound	Antimicrobial Activity	Anticancer Activity	Neuroprotective Effects
2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol	Moderate	Significant	Potential
Pyridine Derivative A	Low	Moderate	None
Pyridine Derivative B	High	Low	Moderate

This table illustrates that while some similar compounds may exhibit higher antimicrobial activity, 2-Methyl-6-pyrrolidin-3-ylpyridin-4-ol hydrochloride stands out in its significant anticancer effects.